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Compound of Interest

Compound Name: N-Valeryl-D-glucosamine

Cat. No.: B15549915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Valeryl-D-glucosamine is a synthetic derivative of D-glucosamine, an essential amino sugar

that serves as a fundamental building block for the biosynthesis of various macromolecules,

including glycoproteins and glycosaminoglycans. As a member of the N-acyl-D-glucosamine

family, N-Valeryl-D-glucosamine is of growing interest in glycobiology research. Its lipophilic

valeryl group may influence its cellular uptake, metabolic fate, and biological activity compared

to its more extensively studied counterpart, N-acetyl-D-glucosamine (GlcNAc). This technical

guide provides a comprehensive overview of the current, albeit limited, knowledge on N-
Valeryl-D-glucosamine and its closely related analogs, offering insights into its potential

applications in studying cellular processes and in drug development.

Chemical and Physical Properties
N-Valeryl-D-glucosamine, also known as N-Pentanoyl-D-glucosamine, possesses the

following chemical and physical properties:
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Property Value

Molecular Formula C₁₁H₂₁NO₆

Molecular Weight 263.29 g/mol

CAS Number 63223-57-4

Appearance White to off-white crystalline powder

Solubility Soluble in water

Synthesis of N-Acyl-D-glucosamine Derivatives
While a specific, detailed protocol for the synthesis of N-Valeryl-D-glucosamine is not readily

available in the public domain, a general method for the N-acylation of D-glucosamine

hydrochloride can be adapted. This process typically involves the reaction of D-glucosamine

hydrochloride with the corresponding acyl chloride or anhydride in the presence of a base.

General Experimental Protocol for N-Acylation of D-
Glucosamine
Materials:

D-glucosamine hydrochloride

Valeryl chloride (or pentanoic anhydride)

Methanol

Triethylamine (or another suitable base)

Sodium bicarbonate solution (saturated)

Ethyl acetate

Anhydrous magnesium sulfate

Silica gel for column chromatography
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Procedure:

Dissolve D-glucosamine hydrochloride in methanol.

Add triethylamine to the solution to neutralize the hydrochloride and deprotonate the amino

group.

Cool the reaction mixture in an ice bath.

Slowly add valeryl chloride (or pentanoic anhydride) to the cooled solution while stirring.

Allow the reaction to proceed at room temperature for several hours, monitoring the progress

by thin-layer chromatography (TLC).

Once the reaction is complete, neutralize the mixture with a saturated solution of sodium

bicarbonate.

Extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate

under reduced pressure.

Purify the crude product by silica gel column chromatography to obtain N-Valeryl-D-
glucosamine.

Synthesis Workflow Diagram
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General Synthesis Workflow for N-Valeryl-D-glucosamine
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Caption: General synthesis workflow for N-Valeryl-D-glucosamine.
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Biological Activity and Research Applications
Direct research on the biological activities of N-Valeryl-D-glucosamine is scarce. However,

studies on closely related N-acyl-D-glucosamine derivatives with different acyl chain lengths,

such as N-butyryl-D-glucosamine, provide valuable insights into its potential roles in

glycobiology.

Insights from N-Butyryl-D-glucosamine Studies
Research on N-butyryl-D-glucosamine has demonstrated its potential to modulate chondrocyte

function. A study by Maccari et al. (2013) investigated the effects of N-butyryl-D-glucosamine

on bovine articular chondrocytes.

Quantitative Data from N-Butyryl-D-glucosamine Studies:

Parameter Treatment Result
Fold Change vs.
Control

Aggrecan mRNA

expression

N-Butyryl-D-

glucosamine (100 µM)
Upregulation ~2.5

Collagen Type II

mRNA expression

N-Butyryl-D-

glucosamine (100 µM)
Upregulation ~2.0

MMP-13 mRNA

expression

N-Butyryl-D-

glucosamine (100 µM)
Downregulation ~0.5

ADAMTS-5 mRNA

expression

N-Butyryl-D-

glucosamine (100 µM)
Downregulation ~0.6

Data is approximated from graphical representations in the cited literature and serves for

illustrative purposes.

These findings suggest that the N-acyl chain length can influence the biological activity of

glucosamine derivatives, with N-butyryl-D-glucosamine promoting an anabolic and anti-

catabolic phenotype in chondrocytes. It is plausible that N-Valeryl-D-glucosamine could

exhibit similar or distinct effects, warranting further investigation.
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Potential Mechanism of Action: The Hexosamine
Biosynthesis Pathway
N-acyl-D-glucosamine derivatives are expected to enter the hexosamine biosynthesis pathway

(HBP), a critical metabolic route that produces UDP-N-acetylglucosamine (UDP-GlcNAc). UDP-

GlcNAc is the universal donor substrate for O-GlcNAc transferase (OGT), which catalyzes the

O-GlcNAcylation of nuclear and cytoplasmic proteins. This dynamic post-translational

modification plays a crucial role in regulating various cellular processes, including signal

transduction, transcription, and metabolism.

It is hypothesized that N-Valeryl-D-glucosamine, after cellular uptake, could be metabolized to

valeryl-CoA and glucosamine, or potentially be converted to UDP-N-valeryl-D-glucosamine.

The latter could act as a competitive inhibitor or an alternative substrate for OGT, thereby

modulating O-GlcNAcylation patterns and downstream signaling.

Proposed Signaling Pathway
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Proposed Signaling Pathway of N-Valeryl-D-glucosamine

Extracellular

Cytoplasm

N-Valeryl-D-glucosamine

Cellular Uptake

Metabolism

UDP-N-valeryl-D-
glucosamine (Hypothetical)

O-GlcNAc Transferase (OGT)

Inhibition/
Alternative Substrate

Altered O-GlcNAcylation

Downstream Signaling
(e.g., Transcription Factors,

Kinases)

Cellular Response

Click to download full resolution via product page

Caption: Proposed mechanism of N-Valeryl-D-glucosamine action.
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Future Directions and Conclusion
The field of glycobiology would greatly benefit from further research into the specific roles of N-
Valeryl-D-glucosamine. Key areas for future investigation include:

Detailed Biological Evaluation: Comprehensive studies are needed to determine the effects

of N-Valeryl-D-glucosamine on various cell types, including its impact on cell proliferation,

differentiation, and gene expression.

Mechanism of Action: Elucidating the precise molecular mechanisms, including its

metabolism and interaction with key enzymes like OGT, is crucial.

Therapeutic Potential: Given the anti-inflammatory and chondroprotective effects of related

compounds, exploring the therapeutic potential of N-Valeryl-D-glucosamine in diseases

such as osteoarthritis and inflammatory disorders is a promising avenue.

In conclusion, while direct experimental data on N-Valeryl-D-glucosamine is currently limited,

the study of its analogs suggests it is a compound of interest for glycobiology research. Its

unique N-acyl chain may confer specific biological properties, making it a valuable tool for

dissecting the complexities of glycosylation and cellular signaling. This guide provides a

foundational understanding to encourage and facilitate further exploration into the biological

significance of N-Valeryl-D-glucosamine.

To cite this document: BenchChem. [N-Valeryl-D-glucosamine in Glycobiology Research: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549915#n-valeryl-d-glucosamine-in-glycobiology-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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